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Compound of Interest

Compound Name: Bis-methacrylate-PEG5

Cat. No.: B3099053

For Immediate Implementation by Researchers, Scientists, and Drug Development
Professionals

The proper handling and disposal of specialized chemical reagents are paramount to ensuring
a safe and compliant laboratory environment. This document provides essential, step-by-step
guidance for the safe disposal of Bis-methacrylate-PEG5, a valuable tool in the synthesis of
Proteolysis Targeting Chimeras (PROTACS). Adherence to these procedures will mitigate risks
and ensure the protection of both laboratory personnel and the environment.

While a specific Safety Data Sheet (SDS) for Bis-methacrylate-PEGS5 is not readily available,
the following procedures are based on information from SDSs for similar methacrylate and
polyethylene glycol (PEG) compounds. Methacrylates are known to be potential skin and eye
irritants and may cause allergic skin reactions. Therefore, caution is advised.

Key Safety and Handling Information

Before beginning any disposal procedure, it is crucial to be aware of the potential hazards
associated with Bis-methacrylate-PEG5 and to take the necessary safety precautions.

Personal Protective Equipment (PPE):

o Gloves: Wear appropriate chemical-resistant gloves. Given that acrylates can penetrate
some common glove materials, it is recommended to use polyvinyl alcohol or butyl rubber
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gloves. If the product comes into contact with a glove, it should be removed and discarded
immediately, followed by hand washing.

o Eye Protection: Tight-sealing safety goggles or a face shield are mandatory to protect
against splashes.

e Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.

o Respiratory Protection: If working outside of a chemical fume hood or in an area with
inadequate ventilation where mists or vapors may be generated, use a NIOSH/MSHA or
European Standard EN 149 approved respirator with a filter for organic gases and vapors.

Work Area:

» All handling of Bis-methacrylate-PEG5 should be conducted in a well-ventilated area,
preferably within a chemical fume hood.

o Ensure that an eyewash station and a safety shower are readily accessible.

Quantitative Data Summary

The following table summarizes the known and inferred properties of Bis-methacrylate-PEG5
and related compounds, which are pertinent to its safe handling and disposal.
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Property

Value

Source/Notes

Chemical Name

Bis-methacrylate-PEG5

Synonyms

Poly(ethylene glycol)
dimethacrylate

Based on related compounds.

Appearance

Likely a colorless to pale
yellow liquid or a low-melting
solid.

Inferred from similar PEG

compounds.

Solubility

Expected to be soluble in
water and a variety of organic
solvents such as
Dichloromethane (DCM),
Dimethylformamide (DMF),
and Dimethyl sulfoxide
(DMSO).[1]

Based on the properties of

similar PEG compounds.

Hazards

May cause skin irritation,
serious eye irritation, and may
cause an allergic skin reaction.
[2][31[4][5] Harmful if
swallowed and may cause

respiratory irritation.[3][5]

Based on SDSs for other

methacrylate compounds.

Incompatible Materials

Strong oxidizing agents, strong

acids, and strong bases.[6]

General reactivity for similar

compounds.

Storage

Store in a cool, dry, and well-
ventilated place away from
heat, sparks, and open flames.
Keep container tightly closed.
It may be light-sensitive and
should be stored under an

inert atmosphere.[5][6]

General storage conditions for

reactive chemicals.

Detailed Disposal Protocol
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The disposal of Bis-methacrylate-PEG5 must be handled as hazardous chemical waste. Do
not dispose of this material down the drain or in regular trash.

Step 1: Waste Collection

e Collect all waste containing Bis-methacrylate-PEGS5, including unused product,
contaminated consumables (e.g., pipette tips, gloves, wipes), and rinsates from cleaning
contaminated glassware, in a designated and clearly labeled hazardous waste container.

e The container must be made of a material compatible with the chemical and have a secure,
tight-fitting lid.

e The label on the waste container should clearly state "Hazardous Waste," list the full
chemical name "Bis-methacrylate-PEG5," and indicate the associated hazards (e.g.,
“Irritant,” "Skin Sensitizer").

Step 2: Waste Storage

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
secondary containment area while awaiting pickup.

e This storage area should be away from incompatible materials.
Step 3: Arrange for Professional Disposal

» Contact your institution's Environmental Health and Safety (EH&S) department or a licensed
chemical waste disposal company to arrange for the pickup and disposal of the hazardous
waste.

» Follow all institutional and local regulations for hazardous waste disposal. Incineration is a
common and recommended method for the disposal of such organic materials.[7]

Step 4: Decontamination of Reusable Equipment

o Triple rinse any reusable glassware or equipment that has come into contact with Bis-
methacrylate-PEG5.
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+ Collect the first rinsate as hazardous waste.[8] Subsequent rinsates can typically be
disposed of according to standard laboratory procedures, but consult with your EH&S
department for specific guidance.

Experimental Workflow for Disposal

The following diagram illustrates the logical flow of the disposal process for Bis-methacrylate-
PEGS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3099053#bis-methacrylate-peg5-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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